1-(furan-2-carbonyl)-2-methyl-2,3-dihydro-1H-indole

• IUPAC Name: furan-2-yl-(2-methyl-2,3-dihydroindol-1-yl)methanone
• InChI: InChI=1S/C14H13NO2/c1-10-9-11-5-2-3-6-12(11)15(10)14(16)13-7-4-8-17-13/h2-8,10H,9H2,1H3
• InChI Key: ULUVSOZMODOQCT-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=CC=CC=C2N1C(=O)C3=CC=CO3
• Molecular Formula: C14H13NO2
• Molecular Weight: 227.26 g/mol

Description

1-(Furan-2-carbonyl)-2-methyl-2,3-dihydro-1H-indole is a complex organic compound that combines the structural features of both furan and indole. This compound is of significant interest due to its potential applications in various fields, including medicinal chemistry and materials science. The presence of both furan and indole moieties in its structure imparts unique chemical and biological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(furan-2-carbonyl)-2-methyl-2,3-dihydro-1H-indole typically involves the reaction of furan-2-carbonyl chloride with 2-methyl-2,3-dihydro-1H-indole under controlled conditions. The reaction is usually carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then refluxed in an appropriate solvent, such as dichloromethane, for several hours to ensure complete conversion of the starting materials .

Industrial Production Methods: On an industrial scale, the production of this compound may involve continuous flow processes to enhance efficiency and yield. Catalysts such as ZrO2 can be employed to facilitate the reaction and improve selectivity . The use of biomass-derived furan compounds as starting materials is also being explored to make the process more sustainable .

Chemical Reactions Analysis

Types of Reactions: 1-(Furan-2-carbonyl)-2-methyl-2,3-dihydro-1H-indole undergoes various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furan-2,5-dicarboxylic acid derivatives.

Reduction: The carbonyl group can be reduced to form alcohol derivatives.

Substitution: Electrophilic substitution reactions can occur at the indole ring, leading to the formation of various substituted derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Electrophilic reagents like bromine or nitronium ions can be used for substitution reactions.

Major Products: The major products formed from these reactions include furan-2,5-dicarboxylic acid derivatives, alcohol derivatives, and various substituted indole compounds .

Scientific Research Applications

1-(Furan-2-carbonyl)-2-methyl-2,3-dihydro-1H-indole has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound exhibits potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is being investigated for its potential use in drug development, particularly for targeting specific enzymes and receptors.

Industry: The compound is used in the production of advanced materials, such as polymers and resins.

Mechanism of Action

The mechanism of action of 1-(furan-2-carbonyl)-2-methyl-2,3-dihydro-1H-indole involves its interaction with specific molecular targets. The furan ring can participate in π-π stacking interactions with aromatic amino acids in proteins, while the indole moiety can form hydrogen bonds with polar residues. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects .

Comparison with Similar Compounds

Furan-2-carbonyl chloride: Used as a starting material for the synthesis of various furan derivatives.

2-Methyl-2,3-dihydro-1H-indole: A precursor in the synthesis of indole-based compounds.

Furan-2,5-dicarboxylic acid: An oxidation product of furan derivatives with applications in polymer production.

Uniqueness: 1-(Furan-2-carbonyl)-2-methyl-2,3-dihydro-1H-indole is unique due to the combination of furan and indole moieties in a single molecule. This structural feature imparts distinct chemical reactivity and biological activity, making it a valuable compound for various applications .